Cas no 1032507-51-9 (2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester)

• Product Name: 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester
• CAS No: 1032507-51-9
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 4778233
• Update Time: 2025-11-06

2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester
• 4-(5-(Ethoxycarbonyl)-4-methyl-1H-imidazol-2-yl)benzoic acid
• 2-(4-carboxy-phenyl)-5-methyl-3h-imidazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C14H14N2O4/c1-3-20-14(19)11-8(2)15-12(16-11)9-4-6-10(7-5-9)13(17)18/h4-7H,3H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： VWPSCAPOVAROKA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C2C=CC(C(=O)O)=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• XLogP3: 2.2
• Topological Polar Surface Area: 92.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 519.0±40.0 °C at 760 mmHg
• Flash Point: 267.7±27.3 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester

Comprehensive Guide to 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1032507-51-9)

2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1032507-51-9) is a specialized organic compound with significant applications in pharmaceutical research and material science. This compound, featuring a unique imidazole core and carboxylic acid ethyl ester functional groups, has garnered attention for its potential in drug discovery and chemical synthesis. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutic agents and advanced materials.

The molecular structure of 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester includes a phenyl ring attached to an imidazole moiety, which is further substituted with a methyl group and an ethyl ester. This configuration imparts unique chemical properties, making it a valuable intermediate in organic synthesis. The presence of both carboxylic acid and ester functionalities enhances its reactivity, allowing for versatile modifications in drug design and material engineering.

In recent years, the demand for imidazole-based compounds like 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester has surged, driven by their applications in antimicrobial, anti-inflammatory, and anticancer research. Scientists are particularly interested in its potential to inhibit specific enzymes or pathways involved in disease progression. Additionally, its photophysical properties make it a candidate for use in organic electronics and sensors, aligning with the growing interest in sustainable and high-performance materials.

The synthesis of 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester typically involves multi-step reactions, starting from readily available precursors. Key steps include the formation of the imidazole ring and subsequent functionalization to introduce the carboxyphenyl and ethyl ester groups. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and industrial applications.

One of the most searched topics related to this compound is its solubility and stability under various conditions. Understanding these properties is critical for formulation development and storage. 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Stability studies indicate that it remains intact under ambient conditions but may degrade under extreme pH or temperature.

Another area of interest is the compound's biological activity. Preliminary studies suggest that derivatives of 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester may exhibit antioxidant and neuroprotective effects, making them promising candidates for treating neurodegenerative diseases. These findings have spurred further investigations into its mechanism of action and potential therapeutic applications.

From a commercial perspective, 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester is available through specialized chemical suppliers, often in small quantities for research purposes. Pricing and availability can vary depending on purity and supplier reputation. Researchers are advised to verify the compound's specifications, including HPLC purity and spectroscopic data, before procurement.

In summary, 2-(4-Carboxyphenyl)-5-methyl-3H-imidazole-4-carboxylic acid ethyl ester (CAS No. 1032507-51-9) is a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique structure and properties continue to inspire innovation in drug discovery and advanced material development. As research progresses, this compound is expected to play an increasingly important role in addressing global health and technological challenges.